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Compound of Interest

Compound Name: TL13-22

Cat. No.: B2854692

Researchers and laboratory personnel must adhere to strict protocols for the disposal of TL13-
22 to ensure environmental safety and regulatory compliance. This document provides step-by-
step guidance for the proper handling and disposal of TL13-22 waste.

Hazard Profile

TL13-22 is classified as an acute oral toxicant and demonstrates significant aquatic toxicity with
long-lasting effects.[1] Key hazard statements include:

e H302: Harmful if swallowed.[1]
e H410: Very toxic to aquatic life with long lasting effects.[1]

Personnel handling TL13-22 must wear appropriate personal protective equipment (PPE),
including safety goggles with side-shields, protective gloves, and impervious clothing.[1]
Handling should occur in well-ventilated areas, and the formation of dust and aerosols should
be avoided.[1]

Disposal Protocol

The primary directive for the disposal of TL13-22 is to avoid release to the environment and to
ensure that waste is managed by an approved waste disposal plant.[1]

Step 1: Waste Segregation and Collection
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o All waste materials containing TL13-22, including contaminated consumables (e.g., pipette
tips, tubes, gloves), unused product, and solutions, must be segregated from general
laboratory waste.

o Collect all TL13-22 waste in a dedicated, clearly labeled, and sealed container. The
container must be compatible with the chemical properties of TL13-22 and its solvent if
applicable.

Step 2: Labeling and Storage of Waste

e The waste container must be clearly labeled with "Hazardous Waste," the chemical name
"TL13-22," and the relevant hazard pictograms (e.g., acute toxicity, environmental hazard).

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area away from incompatible materials such as strong acids, alkalis, and
oxidizing agents.[1]

Step 3: Arrange for Professional Disposal

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the collection and disposal of the TL13-
22 waste.

o Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for TL13-22
to ensure they have all the necessary information for safe handling and disposal.

Step 4: Documentation

e Maintain a detailed record of the amount of TL13-22 waste generated, the date of collection,
and the name of the disposal contractor. This documentation is crucial for regulatory
compliance and waste tracking.

Emergency Procedures for Spills

In the event of a spill, collect the spillage to prevent it from entering drains or the environment.
[1] Follow your institution's established spill response protocol for hazardous materials.
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Disposal Workflow
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Figure 1: TL13-22 Disposal Workflow

Click to download full resolution via product page

Caption: Workflow for the proper disposal of TL13-22 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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